(dimethylamino)phosphonothioyl dichloride
Overview
Description
(Dimethylamino)phosphonothioyl dichloride, commonly referred to as DMPT, is an organophosphorus compound used in the synthesis of organic molecules. It is a colorless, volatile liquid with a boiling point of 63°C and a melting point of -30°C. DMPT is a reactive compound and is capable of forming covalent bonds with many different types of molecules.
Mechanism of Action
DMPT acts as an electrophile, meaning it can react with nucleophiles to form covalent bonds. It is capable of forming covalent bonds with both carbon and nitrogen atoms. The reaction between DMPT and a nucleophile is known as an S N 2 reaction, and is used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
DMPT has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an accumulation of acetylcholine, which can have a variety of effects on the nervous system.
Advantages and Limitations for Lab Experiments
DMPT has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively easy to handle and store. Additionally, it is a highly reactive compound, making it ideal for use in organic synthesis. On the other hand, DMPT is a volatile compound, meaning that it can easily evaporate and should be handled with care.
Future Directions
There are a number of potential future directions for research involving DMPT. These include further study of its biochemical and physiological effects, as well as its use as a reagent in the synthesis of other organophosphorus compounds. Additionally, further research could be done on its potential uses as a catalyst in the synthesis of peptides, proteins, and other biological molecules. Finally, further research could be done on its potential applications in the field of drug discovery.
Synthesis Methods
DMPT can be synthesized in a two-step process. The first step involves the reaction of dimethylamine and phosphorus trichloride in an aqueous medium. This reaction produces dimethylaminophosphonous dichloride, which is then reacted with sulfur dioxide in the presence of a base to form DMPT.
Scientific Research Applications
DMPT is used in a variety of scientific research applications, including organic synthesis and the study of biochemical and physiological effects. It is also used as a reagent in the synthesis of other organophosphorus compounds. In addition, DMPT has been used as a catalyst in the synthesis of peptides, proteins, and other biological molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (dimethylamino)phosphonothioyl dichloride can be achieved through a two-step reaction process. The first step involves the reaction of dimethylamine with phosphorus pentachloride to form dimethylamino phosphorus pentachloride. The second step involves the reaction of dimethylamino phosphorus pentachloride with thioacetic acid to form (dimethylamino)phosphonothioyl dichloride.", "Starting Materials": [ "Dimethylamine", "Phosphorus pentachloride", "Thioacetic acid" ], "Reaction": [ "Step 1: Dimethylamine is added dropwise to a solution of phosphorus pentachloride in anhydrous benzene. The reaction mixture is stirred at room temperature for 2 hours.", "Step 2: Thioacetic acid is added to the reaction mixture obtained from step 1. The reaction mixture is heated under reflux for 6 hours. The resulting product is then cooled and filtered to obtain (dimethylamino)phosphonothioyl dichloride as a white solid." ] } | |
CAS RN |
1498-65-3 |
Molecular Formula |
C2H6Cl2NPS |
Molecular Weight |
178 |
Purity |
95 |
Origin of Product |
United States |
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